Cas no 1199797-43-7 (Ertapenem N-Carbonyl Dimer Impurity)

• Product Name: Ertapenem N-Carbonyl Dimer Impurity
• CAS No: 1199797-43-7
• MF: C₄₄H₄₈N₆O₁₃S₂
• MW: 933.014328956604
• CID: 1064971
• PubChem ID: 58344480
• Update Time: 2025-04-20

Ertapenem N-Carbonyl Dimer Impurity Chemical and Physical Properties

Names and Identifiers

• Ertapenem N-Carbonyl Dimer Impurity
• (4R,5S,6S)-3-[(3S,5S)-5-[[3-[(2S,4S)-4-[[(4R,5S,6S)-2-carboxy-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-en-3-yl]sulfanyl]-2-[(3-carboxyphenyl)carbamoyl]pyrrolidine-1-carbonyl]ph
• 1199797-43-7
• (4R,5S,6S)-3-[[(3S,5S)-1-[3-[[[(2S,4S)-4-[[(4R,5S,6S)-2-Carboxy-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-en-3-yl]thio]-2-pyrrolidinyl]carbonyl]amino]benzoyl]-5-[[(3-carboxyphenyl)amino]carbonyl]-3-pyrrolidinyl]thio]-6-[(1R)-1-hydro
• Ertapenem sodium dimer hydrate a
• (4R,5S,6S)-3-[(3S,5S)-5-[[3-[(2S,4S)-4-[[(4R,5S,6S)-2-carboxy-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-en-3-yl]sulfanyl]-2-[(3-carboxyphenyl)carbamoyl]pyrrolidine-1-carbonyl]phenyl]carbamoyl]pyrrolidin-3-yl]sulfanyl-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid
• SCHEMBL12422722
• 97VY32S7GT
• DTXSID00729123
• 1-Azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid, 3-[[(3S,5S)-1-[3-[[[(2S,4S)-4-[[(4R,5S,6S)-2-carboxy-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-en-3-yl]thio]-2-pyrrolidinyl]carbonyl]amino]benzoyl]-5-[[(3-carboxyphenyl)amino]carbonyl]-3-pyrrolidinyl]thio]-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-, (4R,5S,6S)-

• Inchi： 1S/C44H48N6O13S2/c1-17-31-29(19(3)51)40(56)49(31)33(43(60)61)35(17)64-25-13-27(45-15-25)37(53)46-23-9-5-7-21(11-23)39(55)48-16-26(14-28(48)38(54)47-24-10-6-8-22(12-24)42(58)59)65-36-18(2)32-30(20(4)52)41(57)50(32)34(36)44(62)63/h5-12,17-20,25-32,45,51-52H,13-16H2,1-4H3,(H,46,53)(H,47,54)(H,58,59)(H,60,61)(H,62,63)/t17-,18-,19-,20-,25+,26+,27+,28+,29-,30-,31-,32-/m1/s1
• InChI Key： QPSFVRZTQQVRAQ-BNCIILEKSA-N
• SMILES： S([C@@H]1CN(C(C2C=CC=C(C=2)NC([C@@H]2C[C@@H](CN2)SC2=C(C(=O)O)N3C([C@H]([C@@H](C)O)[C@H]3[C@H]2C)=O)=O)=O)[C@H](C(NC2C=CC=C(C(=O)O)C=2)=O)C1)C1=C(C(=O)O)N2C([C@H]([C@@H](C)O)[C@H]2[C@H]1C)=O

Computed Properties

• Exact Mass: 932.27200
• Monoisotopic Mass: 932.27207795g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 65
• Rotatable Bond Count: 14
• Complexity: 2100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 334Ų

Experimental Properties

• Density: 1.62±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (5.3 g/l) (25 º C),
• PSA: 341.10000
• LogP: 3.49090